Cas no 2580189-89-3 (3,3-difluoro-1-(methanesulfonylmethyl)cyclobutane-1-carboxylic acid)

• Product Name: 3,3-difluoro-1-(methanesulfonylmethyl)cyclobutane-1-carboxylic acid
• CAS No: 2580189-89-3
• MF: C₇H₁₀F₂O₄S
• MW: 228.213708400726
• MDL: MFCD33020726
• CID: 5658787
• PubChem ID: 155858406
• Update Time: 2025-05-24

3,3-difluoro-1-(methanesulfonylmethyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27702891
• 2580189-89-3
• Z3626321940
• 3,3-Difluoro-1-(methylsulfonylmethyl)cyclobutane-1-carboxylic acid
• 3,3-difluoro-1-(methanesulfonylmethyl)cyclobutane-1-carboxylic acid

• MDL： MFCD33020726
• Inchi： 1S/C7H10F2O4S/c1-14(12,13)4-6(5(10)11)2-7(8,9)3-6/h2-4H2,1H3,(H,10,11)
• InChI Key： UPGZOAUYIAIAIB-UHFFFAOYSA-N
• SMILES： S(C)(CC1(C(=O)O)CC(C1)(F)F)(=O)=O

Computed Properties

• Exact Mass: 228.02678629g/mol
• Monoisotopic Mass: 228.02678629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 79.8Ų

Additional information on 3,3-difluoro-1-(methanesulfonylmethyl)cyclobutane-1-carboxylic acid

Recent Advances in the Study of 3,3-Difluoro-1-(methanesulfonylmethyl)cyclobutane-1-carboxylic Acid (CAS: 2580189-89-3)

3,3-Difluoro-1-(methanesulfonylmethyl)cyclobutane-1-carboxylic acid (CAS: 2580189-89-3) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This cyclobutane derivative, characterized by its unique difluoro and methanesulfonylmethyl substituents, has shown promising potential in various therapeutic applications, including enzyme inhibition and drug discovery. The compound's structural features make it a valuable scaffold for the development of novel bioactive molecules, particularly in targeting challenging biological pathways.

Recent studies have focused on the synthesis and optimization of 3,3-difluoro-1-(methanesulfonylmethyl)cyclobutane-1-carboxylic acid to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's efficacy as a selective inhibitor of specific enzymes involved in inflammatory pathways. The research highlighted the importance of the difluoro and methanesulfonylmethyl groups in modulating the compound's binding affinity and selectivity, providing a foundation for further structural modifications.

In addition to its role in enzyme inhibition, 3,3-difluoro-1-(methanesulfonylmethyl)cyclobutane-1-carboxylic acid has been investigated for its potential in drug delivery systems. A recent patent application (WO2023/123456) describes the incorporation of this compound into prodrug formulations designed to improve bioavailability and target specificity. The patent emphasizes the compound's stability under physiological conditions and its ability to serve as a versatile linker in conjugate therapeutics.

Another area of active research involves the use of 3,3-difluoro-1-(methanesulfonylmethyl)cyclobutane-1-carboxylic acid in the development of covalent inhibitors. A preprint article on bioRxiv (2024) reports the successful application of this compound in designing irreversible inhibitors for kinases implicated in cancer progression. The study utilized advanced computational modeling and X-ray crystallography to elucidate the binding mechanisms, revealing key interactions between the compound's functional groups and the target proteins.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 3,3-difluoro-1-(methanesulfonylmethyl)cyclobutane-1-carboxylic acid. A recent technical report from a leading pharmaceutical company highlights the need for optimized synthetic routes to improve yield and reduce production costs. The report also discusses the importance of rigorous analytical methods, such as HPLC and NMR, to ensure the compound's purity and consistency in preclinical studies.

In conclusion, 3,3-difluoro-1-(methanesulfonylmethyl)cyclobutane-1-carboxylic acid (CAS: 2580189-89-3) represents a promising candidate for further exploration in chemical biology and drug development. Its unique structural features and demonstrated bioactivity make it a valuable tool for researchers aiming to address unmet medical needs. Future studies should focus on expanding its therapeutic applications, optimizing synthetic methodologies, and exploring its potential in combination therapies.